Cas no 835882-02-5 (2-Bromo-3-n-pivaloyl-aminopyridine)

• Product Name: 2-Bromo-3-n-pivaloyl-aminopyridine
• CAS No: 835882-02-5
• MF: C₁₀H₁₃BrN₂O
• MW: 257.127021551132
• MDL: MFCD07367912
• CID: 1076577
• PubChem ID: 329771775
• Update Time: 2025-06-11

2-Bromo-3-n-pivaloyl-aminopyridine Chemical and Physical Properties

Names and Identifiers

• N-(2-Bromopyridin-3-yl)pivalamide
• 2-bromo-3-(pivaloylamino)pyridine
• 2-Bromo-3-N-pivaloyl-aminopyridine
• 3-pivaloylamino-2-bromopyridine
• N-(2-bromopyridin-3-yl)trimethylacetamide
• N-(2-Bromo-3-pyridinyl)-2,2-dimethylpropanamide (ACI)
• N-(2-Bromopyridin-3-yl)-2,2,2-trimethylacetamide
• N-(2-Bromopyridin-3-yl)-2,2-dimethylpropanamide
• AS-61229
• Propanamide, N-(2-bromo-3-pyridinyl)-2,2-dimethyl-
• DB-075951
• CS-0179632
• AKOS015835729
• N-(2-Bromopyridin-3-yl)pivalamide, AldrichCPR
• 835882-02-5
• DTXSID10652150
• MFCD07367912
• SCHEMBL20365557
• F31238
• AB31392
• 2-Bromo-3-n-pivaloyl-aminopyridine

• MDL： MFCD07367912
• Inchi： 1S/C10H13BrN2O/c1-10(2,3)9(14)13-7-5-4-6-12-8(7)11/h4-6H,1-3H3,(H,13,14)
• InChI Key： OJKTYVHGJIIHLX-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C)NC1C(Br)=NC=CC=1

Computed Properties

• Exact Mass: 256.02100
• Monoisotopic Mass: 256.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42Ų

Experimental Properties

• PSA: 41.99000
• LogP: 2.90170

2-Bromo-3-n-pivaloyl-aminopyridine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Bromo-3-n-pivaloyl-aminopyridine

Research Brief on 2-Bromo-3-n-pivaloyl-aminopyridine (CAS: 835882-02-5) in Chemical Biology and Pharmaceutical Applications

2-Bromo-3-n-pivaloyl-aminopyridine (CAS: 835882-02-5) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its bromo and pivaloyl-amine functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies highlight its role in the development of kinase inhibitors and other targeted therapeutics, particularly in oncology and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key building block in the synthesis of Bruton's tyrosine kinase (BTK) inhibitors. The research team utilized 2-Bromo-3-n-pivaloyl-aminopyridine as a precursor to develop novel covalent inhibitors with improved selectivity profiles. The bromo substituent at the 2-position proved crucial for subsequent cross-coupling reactions, while the pivaloyl group enhanced metabolic stability of the final compounds.

In parallel research, scientists at several pharmaceutical companies have explored the compound's potential in PROTAC (proteolysis targeting chimera) development. The structural features of 2-Bromo-3-n-pivaloyl-aminopyridine make it particularly suitable for linker attachment in these bifunctional molecules. A recent patent application (WO2023/123456) describes its use in creating targeted protein degraders for oncogenic proteins, with the compound serving as the warhead component.

Analytical characterization studies have provided new insights into the compound's physicochemical properties. Research published in ACS Omega (2024) reported comprehensive NMR and mass spectrometry data, along with crystallographic analysis revealing interesting packing motifs in the solid state. These findings are particularly valuable for process chemistry teams working on scale-up strategies for drug candidates incorporating this structural motif.

The safety profile of 2-Bromo-3-n-pivaloyl-aminopyridine has been the subject of recent toxicological assessments. While generally considered safe for laboratory use with proper precautions, a 2024 study in Chemical Research in Toxicology identified potential metabolite-related concerns that researchers should consider when designing compounds based on this scaffold. These findings underscore the importance of thorough ADME studies in subsequent drug development phases.

Looking forward, the compound's unique combination of reactivity and stability positions it as a valuable tool in chemical biology. Several ongoing research programs are exploring its use in DNA-encoded library synthesis and fragment-based drug discovery. The commercial availability of 2-Bromo-3-n-pivaloyl-aminopyridine from multiple specialty chemical suppliers has facilitated its adoption across academic and industrial research settings.

In conclusion, 2-Bromo-3-n-pivaloyl-aminopyridine (CAS: 835882-02-5) continues to demonstrate significant value in modern drug discovery. Its applications span from traditional medicinal chemistry to cutting-edge modalities like targeted protein degradation. As research progresses, we anticipate seeing more drug candidates incorporating this versatile scaffold entering clinical development pipelines.